Cas no 1806474-10-1 (2-Ethoxy-3-phenylpyridine)

• Product Name: 2-Ethoxy-3-phenylpyridine
• CAS No: 1806474-10-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4905083
• Update Time: 2025-05-27

2-Ethoxy-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-3-phenylpyridine

• Inchi： 1S/C13H13NO/c1-2-15-13-12(9-6-10-14-13)11-7-4-3-5-8-11/h3-10H,2H2,1H3
• InChI Key： IWTWBDOPHRCMLB-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Ethoxy-3-phenylpyridine

Comprehensive Overview of 2-Ethoxy-3-phenylpyridine (CAS No. 1806474-10-1): Properties, Applications, and Industry Insights

2-Ethoxy-3-phenylpyridine (CAS No. 1806474-10-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic compound combines a pyridine core with an ethoxy substituent at the 2-position and a phenyl group at the 3-position, offering versatile reactivity for synthetic applications. Its molecular formula C₁₃H₁₃NO and moderate lipophilicity make it valuable for drug discovery, particularly in modulating bioavailability.

Recent studies highlight the role of 2-Ethoxy-3-phenylpyridine derivatives in developing kinase inhibitors, addressing trending topics like targeted cancer therapies and precision medicine. Researchers frequently search for "pyridine-based scaffolds in drug design" or "CAS 1806474-10-1 solubility data," reflecting industry demand for physicochemical parameters. The compound’s stability under physiological pH conditions (5–8) further enhances its utility in medicinal chemistry optimization.

In material science, 1806474-10-1 serves as a precursor for photoactive materials, aligning with sustainable technology trends. Its electron-rich aromatic system enables applications in OLED intermediates and organic semiconductors, topics frequently queried in academic databases. Analytical methods like HPLC (retention time ~6.2 min under C18 conditions) and ¹H NMR (δ 8.4–6.8 ppm aromatic region) are critical for quality control, as evidenced by search terms like "2-Ethoxy-3-phenylpyridine characterization."

Regulatory compliance is another hot topic. While CAS 1806474-10-1 isn’t classified as hazardous under GHS, proper handling guidelines (e.g., PPE recommendations) are often searched alongside "pyridine derivative safety protocols." The compound’s environmental persistence data (DT₅₀ >30 days in water) also meets growing interest in green chemistry metrics.

Market analyses reveal increasing procurement of 2-Ethoxy-3-phenylpyridine suppliers by CROs for fragment-based drug discovery. Its modular structure supports combinatorial chemistry approaches—a technique dominating PubMed Central publications. Patent landscapes show 12+ filings since 2020 involving this scaffold, particularly for neurodegenerative disease targets.

For synthetic chemists, optimization of Buchwald-Hartwig coupling routes to produce 1806474-10-1 remains a key focus, with search volumes spiking for "pyridine ethoxylation procedures." Computational modeling studies (e.g., DFT calculations of HOMO-LUMO gaps) further demonstrate its electronic tunability, answering queries about "structure-activity relationships of phenylpyridines."

Storage recommendations (2–8°C under argon) and shelf-life extension strategies are frequently discussed in technical forums. The compound’s compatibility with continuous flow chemistry setups addresses industry shifts toward process intensification, making it relevant for API manufacturing discussions.

Emerging applications include use as a ligand in catalysis, where its steric profile improves cross-coupling yields. This aligns with nanotechnology trends, evidenced by searches for "nanoparticle stabilization using N-heterocycles." Academic courses increasingly feature 1806474-10-1 in advanced organic synthesis curricula, reflecting its pedagogical value.

Quality specifications typically require ≥98% purity (HPLC), with stringent controls for genotoxic impurity limits—a hot topic in ICH Q3A guidelines. Analytical challenges like polymorph screening of 2-Ethoxy-3-phenylpyridine crystalline forms generate substantial literature, addressing formulation scientists’ needs.

In conclusion, CAS 1806474-10-1 represents a multifaceted compound bridging drug discovery, material science, and catalysis. Its growing prominence underscores the importance of heterocyclic chemistry in solving modern technological challenges, from personalized therapeutics to energy-efficient electronics.